PIK3CG
Target Description
PIK3CG encodes the Phosphoinositide 3-kinase catalytic subunit gamma, a key enzyme involved in signal transduction pathways. It plays a crucial role in immune cell function, inflammation, and cellular proliferation by phosphorylating phosphatidylinositol to produce phosphatidylinositol-3,4,5-trisphosphate (PIP3). Dysregulation of PIK3CG is implicated in various diseases, including inflammatory disorders, autoimmune conditions, and certain cancers, making it a significant therapeutic target.
Related Compounds
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10-Deacetyltaxol
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金合欢素
Acacetin
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乌头碱
Aconitine
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黄芪皂苷II
Astragaloside II
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田基黄苷
Quercetin 7-rhamnoside
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五味子酚乙
Schisanhenol B
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3',5-二甲基槲皮素
Quercetin 5,3'-dimethyl ether
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槲皮素-3-O-新橙皮糖苷
Quercetin 3-O-neohesperidin
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槲皮素-3-O-葡萄糖醛酸-6""-甲酯
Quercetin 3-O-β-D-Glucuronide 6''-Methyl Ester
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动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
认知障碍
Cognitive Impairment
心力衰竭
Heart Failure
肝病
Liver Disease
2型糖尿病
Type 2 Diabetes Mellitus
非酒精性脂肪性肝病
Non-alcoholic fatty liver disease
炎症性疾病
Inflammatory disease
类风湿关节炎
Rheumatoid arthritis
肺癌
Lung cancer
非小细胞肺癌
Non-small cell lung cancer
心肌缺血/再灌注损伤
Myocardial Ischemia/Reperfusion Injury
心房颤动
Atrial Fibrillation